Cas no 1217827-64-9 ((2S)-2-({(tert-butoxy)carbonylamino}methyl)butanoic acid)

• Product Name: (2S)-2-({(tert-butoxy)carbonylamino}methyl)butanoic acid
• CAS No: 1217827-64-9
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD04973122
• CID: 2162718
• PubChem ID: 51340352
• Update Time: 2023-11-24

(2S)-2-({(tert-butoxy)carbonylamino}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Boc-s-amba-oh
• (S)-2-(tert-Butoxycarbonylamino-methyl)-butyric acid
• (2S)-2-({[(tert-butoxy)carbonyl]amino}methyl)butanoic acid
• (S)-N-T-BUTYLOXYCARBONYL-2-AMINOMETHYL BUTYRIC ACID
• (2S)-2-({(tert-butoxy)carbonylamino}methyl)butanoic acid

• MDL： MFCD04973122
• Inchi： 1S/C10H19NO4/c1-5-7(8(12)13)6-11-9(14)15-10(2,3)4/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)/t7-/m0/s1
• InChI Key： NEIGWFMADWPGEL-ZETCQYMHSA-N
• SMILES： O(C(NC[C@@H](C(=O)O)CC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 232
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids